![molecular formula C13H13BrO2 B6177054 rac-(1R,3R)-7'-bromo-3',4'-dihydro-2'H-spiro[cyclopropane-1,1'-naphthalene]-3-carboxylic acid CAS No. 2550997-30-1](/img/no-structure.png)
rac-(1R,3R)-7'-bromo-3',4'-dihydro-2'H-spiro[cyclopropane-1,1'-naphthalene]-3-carboxylic acid
Overview
Description
The description of a compound typically includes its IUPAC name, molecular formula, molecular weight, and structural formula. It might also include information about the compound’s appearance (such as color and state of matter at room temperature) and any distinctive odors .
Synthesis Analysis
The synthesis of a compound refers to the chemical reactions used to produce it. This can involve multiple steps, each with its own reactants, products, and conditions . The yield and purity of the product at each step are also important considerations.Molecular Structure Analysis
Molecular structure analysis involves determining the arrangement of atoms within a molecule. Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used for this purpose .Chemical Reactions Analysis
This involves studying the reactions that the compound can undergo. This can include reactions with various reagents under different conditions, and the products of these reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound include its melting point, boiling point, solubility in various solvents, and reactivity with common reagents .Mechanism of Action
Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1R,3R)-7'-bromo-3',4'-dihydro-2'H-spiro[cyclopropane-1,1'-naphthalene]-3-carboxylic acid involves the synthesis of the cyclopropane ring followed by the addition of the naphthalene ring and the carboxylic acid group. The final step involves the introduction of the bromine atom at the appropriate position.", "Starting Materials": [ "Cyclopropane-1,1-dicarboxylic acid", "Naphthalene", "Bromine", "Sodium hydroxide", "Sodium borohydride", "Hydrochloric acid", "Sodium bicarbonate", "Ethyl acetate", "Methanol", "Diethyl ether", "Chloroform" ], "Reaction": [ "Step 1: Synthesis of cyclopropane ring", "a. Dissolve cyclopropane-1,1-dicarboxylic acid in methanol and add sodium borohydride.", "b. Heat the mixture under reflux for 4 hours.", "c. Cool the mixture and add hydrochloric acid to adjust the pH to 2.", "d. Extract the product with ethyl acetate and dry over sodium sulfate.", "e. Evaporate the solvent to obtain the cyclopropane ring.", "Step 2: Addition of naphthalene ring", "a. Dissolve naphthalene in chloroform and add the cyclopropane ring.", "b. Add sodium bicarbonate to the mixture and stir for 2 hours.", "c. Extract the product with chloroform and dry over sodium sulfate.", "d. Evaporate the solvent to obtain the spiro[cyclopropane-1,1'-naphthalene] ring.", "Step 3: Introduction of carboxylic acid group", "a. Dissolve the spiro[cyclopropane-1,1'-naphthalene] ring in methanol and add sodium hydroxide.", "b. Heat the mixture under reflux for 2 hours.", "c. Cool the mixture and acidify with hydrochloric acid.", "d. Extract the product with diethyl ether and dry over sodium sulfate.", "e. Evaporate the solvent to obtain the spiro[cyclopropane-1,1'-naphthalene]-3-carboxylic acid.", "Step 4: Introduction of bromine atom", "a. Dissolve the spiro[cyclopropane-1,1'-naphthalene]-3-carboxylic acid in chloroform and add bromine.", "b. Stir the mixture for 2 hours.", "c. Extract the product with chloroform and dry over sodium sulfate.", "d. Evaporate the solvent to obtain rac-(1R,3R)-7'-bromo-3',4'-dihydro-2'H-spiro[cyclopropane-1,1'-naphthalene]-3-carboxylic acid." ] } | |
CAS RN |
2550997-30-1 |
Product Name |
rac-(1R,3R)-7'-bromo-3',4'-dihydro-2'H-spiro[cyclopropane-1,1'-naphthalene]-3-carboxylic acid |
Molecular Formula |
C13H13BrO2 |
Molecular Weight |
281.1 |
Purity |
0 |
Origin of Product |
United States |
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